4-(2,5-dioxo-1-pyrrolidinyl)-N-(4-methoxyphenyl)benzamide

• IUPAC Name: 4-(2,5-dioxopyrrolidin-1-yl)-N-(4-methoxyphenyl)benzamide
• InChI: InChI=1S/C18H16N2O4/c1-24-15-8-4-13(5-9-15)19-18(23)12-2-6-14(7-3-12)20-16(21)10-11-17(20)22/h2-9H,10-11H2,1H3,(H,19,23)
• InChI Key: DMAXSHFVDBYENN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)N3C(=O)CCC3=O
• Molecular Formula: C18H16N2O4
• Molecular Weight: 324.3 g/mol

Description

Benzamide derivatives are a class of compounds with diverse pharmacological activities, including neuroleptic, antipsychotic, and gastrokinetic effects. These compounds' activities are often attributed to their specific structural features and interactions with biological targets.

Synthesis Analysis

The synthesis of benzamide derivatives involves multiple steps, including condensation, cyclization, and substitution reactions. For instance, the synthesis of similar compounds has been reported through a process involving the cyclization of N-substituted benzamides under Bischler-Napieralski conditions to produce dihydro-pyrroles, indicating a method that could potentially be adapted for synthesizing the compound (Browne et al., 1981).

Molecular Structure Analysis

X-ray diffraction analysis and computational methods like Density Functional Theory (DFT) are common for analyzing the molecular structure of benzamide derivatives. These studies reveal the compounds' crystalline forms, molecular geometry, and electronic properties, which are crucial for understanding their pharmacological activities (Demir et al., 2015).

Chemical Reactions and Properties

Benzamide derivatives undergo various chemical reactions, including hydrolysis, amidation, and nucleophilic substitution. These reactions can significantly affect their pharmacological properties and stability.

Physical Properties Analysis

The physical properties of benzamide derivatives, such as solubility, melting point, and crystallinity, are influenced by their molecular structure. For example, polymorphism in similar compounds can result in different physical properties, affecting their pharmacological efficacy and formulation (Yanagi et al., 2000).